Cas no 2229012-84-2 (2,2-dimethyl-1-(quinolin-3-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(quinolin-3-yl)cyclopropan-1-amine
• CAS No: 2229012-84-2
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6244874
• PubChem ID: 165699141
• Update Time: 2025-05-24

2,2-dimethyl-1-(quinolin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(quinolin-3-yl)cyclopropan-1-amine
• 2229012-84-2
• EN300-1785609

• Inchi： 1S/C14H16N2/c1-13(2)9-14(13,15)11-7-10-5-3-4-6-12(10)16-8-11/h3-8H,9,15H2,1-2H3
• InChI Key： JYNCVMMGIZFIBO-UHFFFAOYSA-N
• SMILES： NC1(C2C=NC3C=CC=CC=3C=2)CC1(C)C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-1-(quinolin-3-yl)cyclopropan-1-amine

Introduction to 2,2-Dimethyl-1-(Quinolin-3-Yl)cyclopropan-1-Amine (CAS No: 2229012-84-2)

2,2-Dimethyl-1-(Quinolin-3-Yl)cyclopropan-1-Amine, also known by its CAS number 22901675, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a quinoline moiety and two methyl groups. The combination of these structural elements gives rise to a molecule with intriguing chemical properties and potential biological activities.

The synthesis of 2,2-Dimethyl-1-(Quinolin-3-Yl)cyclopropan has been explored through various methodologies, including transition metal-catalyzed reactions and organocatalytic processes. Recent studies have focused on optimizing these methods to enhance yield and selectivity, making the compound more accessible for further research and application.

One of the most compelling aspects of this compound is its potential as a pharmacological agent. Researchers have investigated its ability to interact with various biological targets, including enzymes and receptors, which could lead to novel therapeutic applications. For instance, studies have shown that Quinolin-based compounds can exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In addition to its pharmacological potential, cyclopropane-containing compounds like this one are of interest in materials science due to their unique mechanical and electronic properties. The strained ring system in cyclopropane can impart unusual reactivity and stability, which could be harnessed in the design of advanced materials.

The latest research on this compound has also delved into its structural dynamics and reactivity under different conditions. Computational studies have provided insights into the electronic distribution and bonding characteristics of the molecule, which are crucial for understanding its behavior in various chemical environments.

Furthermore, the integration of quinoline moieties into cyclopropane frameworks has opened new avenues for exploring supramolecular chemistry. These studies aim to exploit the non-covalent interactions between such molecules to create self-assembled structures with tailored functionalities.

In conclusion, 2,2-Dimethyl-1-(Quinolin-based compounds like CAS No: 22901675 represent a vibrant area of research with diverse applications across chemistry and biology. As ongoing studies continue to uncover their full potential, this compound is poised to make significant contributions to both academic and industrial advancements.